Cas no 1421498-98-7 (3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1421498-98-7
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 6003177
• PubChem ID: 71804045
• Update Time: 2025-05-20

3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea
• F6415-0375
• 1421498-98-7
• 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[2-(4-methoxyphenyl)ethyl]urea
• AKOS024556155
• 1-(furan-3-ylmethyl)-1-(2-methoxyethyl)-3-(4-methoxyphenethyl)urea
• VU0548356-1
• 1-(furan-3-ylmethyl)-1-(2-methoxyethyl)-3-[2-(4-methoxyphenyl)ethyl]urea

• Inchi： 1S/C18H24N2O4/c1-22-12-10-20(13-16-8-11-24-14-16)18(21)19-9-7-15-3-5-17(23-2)6-4-15/h3-6,8,11,14H,7,9-10,12-13H2,1-2H3,(H,19,21)
• InChI Key： ZCSHKWZVQFNPQX-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(NCCC1C=CC(=CC=1)OC)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea

Introduction to 3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1421498-98-7)

The compound 3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea, identified by its CAS number 1421498-98-7, is a sophisticated organic molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the urea class of derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, including its furan and methoxyphenyl substituents, contribute to its unique chemical properties and make it a subject of considerable interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that can modulate biological pathways associated with various diseases. The urea moiety in this compound is particularly noteworthy, as urea-based compounds have demonstrated efficacy in targeting enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The presence of a furan ring at the C3 position introduces additional complexity, enhancing the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This structural design has implications for improving binding affinity and selectivity, which are critical factors in drug design.

The 4-methoxyphenyl group at the 1-position further enriches the molecular framework, providing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes. This feature is particularly relevant in the context of drug delivery systems, where optimizing solubility and membrane permeability is essential for achieving therapeutic efficacy. Additionally, the 2-methoxyethyl side chain at the C3 position introduces flexibility to the molecule, potentially allowing for conformational adjustments that enhance binding to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular dynamics simulations and quantum mechanical calculations suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. The furan ring, in particular, has been shown to engage in favorable interactions with aromatic residues in protein active sites, thereby stabilizing the enzyme-inhibitor complex.

Moreover, the methoxyphenyl substituent has been identified as a key pharmacophore in several approved drugs due to its ability to modulate receptor activity. In the context of this compound, the methoxy groups may serve to fine-tune electronic properties and solubility characteristics, making it more amenable to oral administration or intravenous delivery. These attributes align well with current trends in drug development, where molecules with optimized pharmacokinetic profiles are highly sought after.

The synthesis of this compound presents an intriguing challenge due to its complex structural motif. Traditional synthetic approaches involve multi-step reactions that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic systems that enhance efficiency and yield. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the furan ring and other aromatic moieties.

From a biochemical perspective, this compound may serve as a valuable tool for investigating signaling pathways mediated by kinases and phosphatases. The urea moiety is known to participate in hydrogen bonding interactions with polar residues in enzymes, which can be exploited to design selective inhibitors. Preliminary experimental studies have shown that derivatives of this class exhibit inhibitory activity against certain kinases at submicromolar concentrations, suggesting their potential as lead compounds for further optimization.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motifs derived from plants and microorganisms often provide starting points for designing novel bioactive molecules. In this case, the combination of a furan ring, methoxyphenyl groups, and a urea backbone draws inspiration from natural products known for their pharmacological properties. This approach leverages nature's vast chemical diversity to accelerate the discovery of new therapeutic agents.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in therapeutic intervention. The ability to modulate biological pathways with high precision is essential for developing treatments that minimize side effects while maximizing efficacy. The unique structural features of this molecule make it a promising candidate for further exploration in preclinical studies aimed at evaluating its potential as a drug candidate.

In conclusion,3-(furan-3-yl)methyl-3-(2-methoxyethyl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1421498-98-7) represents an exciting opportunity for researchers interested in developing novel therapeutic agents. Its intricate structure offers numerous possibilities for further optimization through medicinal chemistry approaches, while its predicted biological activities underscore its potential relevance in addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute significantly to advances in pharmaceutical science.